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Compound of Interest

Compound Name:
N-(Azido-PEG3)-N-bis(PEG3-NHS

ester)

Cat. No.: B609443 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the trifunctional polyethylene glycol

(PEG) linker, N-(Azido-PEG3)-N-bis(PEG3-NHS ester). This molecule is a valuable tool in

bioconjugation, drug delivery, and the development of complex biomolecular architectures. Its

unique structure, featuring a central azide group and two terminal N-hydroxysuccinimide (NHS)

esters, allows for a sequential and controlled conjugation strategy.

Core Molecular Data
The fundamental properties of N-(Azido-PEG3)-N-bis(PEG3-NHS ester) are summarized in

the table below. This information is critical for accurate calculations in experimental design,

such as determining molar excess for conjugation reactions.

Property Value References

Molecular Weight 820.84 g/mol [1][2]

Molecular Formula C₃₄H₅₆N₆O₁₇ [3]

CAS Number 2055042-58-3 [1]
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N-(Azido-PEG3)-N-bis(PEG3-NHS ester) is a heterotrifunctional linker. The two NHS ester

groups react efficiently with primary amines (e.g., lysine residues on proteins) to form stable

amide bonds. The azide group serves as a handle for "click chemistry," most commonly the

copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) or the strain-promoted azide-alkyne

cycloaddition (SPAAC), allowing for the attachment of molecules bearing a compatible alkyne

group.

This architecture is particularly advantageous for:

Antibody-Drug Conjugates (ADCs): Attaching two drug molecules to a single point on an

antibody, potentially increasing the drug-to-antibody ratio (DAR).

Targeted Drug Delivery: Conjugating a targeting ligand (e.g., a peptide or antibody) to two

therapeutic payloads.

Biomaterial Surface Modification: Functionalizing surfaces with biomolecules in a controlled

manner.

Development of Bispecific Molecules: The synthesis of constructs that can bind to two

different targets.

Experimental Protocols
The following are detailed, representative protocols for the use of N-(Azido-PEG3)-N-
bis(PEG3-NHS ester). These should be optimized for specific applications.

Protocol 1: Two-Step Conjugation to an Antibody
This protocol describes the attachment of the linker to an antibody via its NHS esters, followed

by the "clicking" of an alkyne-modified payload to the azide group.

Materials:

Antibody (or other protein) in an amine-free buffer (e.g., PBS, pH 7.4)

N-(Azido-PEG3)-N-bis(PEG3-NHS ester)

Anhydrous Dimethylsulfoxide (DMSO)
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Quenching buffer (e.g., 1 M Tris-HCl, pH 8.0)

Alkyne-modified payload

For CuAAC: Copper(II) sulfate, a reducing agent (e.g., sodium ascorbate), and a copper

ligand (e.g., THPTA)

For SPAAC: A strained alkyne (e.g., DBCO, BCN) modified payload

Desalting columns or dialysis cassettes

Procedure:

Preparation of Reagents:

Immediately before use, dissolve N-(Azido-PEG3)-N-bis(PEG3-NHS ester) in anhydrous

DMSO to a stock concentration of 10 mM.

Prepare the antibody at a concentration of 1-5 mg/mL in PBS, pH 7.4.

NHS Ester Reaction (Amine Coupling):

Add a 5- to 20-fold molar excess of the dissolved linker to the antibody solution. The final

DMSO concentration should not exceed 10% (v/v) to avoid protein denaturation.

Incubate the reaction for 1-2 hours at room temperature or 2-4 hours at 4°C with gentle

mixing.

Quench the reaction by adding the quenching buffer to a final concentration of 50 mM and

incubate for 15-30 minutes at room temperature.

Purification of the Azide-Functionalized Antibody:

Remove excess, unreacted linker and quenching reagents using a desalting column or by

dialysis against PBS, pH 7.4.

Determine the concentration of the azide-modified antibody spectrophotometrically at 280

nm.
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Click Chemistry Reaction (Azide-Alkyne Cycloaddition):

For SPAAC: Add a 1.5- to 10-fold molar excess of the strained alkyne-payload to the

purified azide-functionalized antibody. Incubate for 2-12 hours at room temperature or

overnight at 4°C.

For CuAAC: Prepare a catalyst solution by mixing copper(II) sulfate, the reducing agent,

and the ligand. Add the alkyne-payload to the azide-functionalized antibody, followed by

the catalyst solution. Incubate for 1-4 hours at room temperature.

Final Purification:

Purify the final conjugate using an appropriate method, such as size-exclusion

chromatography (SEC) or affinity chromatography, to remove excess payload and reaction

components.

Visualizing Workflows and Logical Relationships
The following diagrams illustrate the molecular structure and a typical experimental workflow

for the use of N-(Azido-PEG3)-N-bis(PEG3-NHS ester).

Figure 1: Molecular Structure and Connectivity
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Caption: Logical connectivity of the trifunctional linker.

Figure 2: Experimental Workflow for ADC Synthesis
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Caption: A typical workflow for creating an ADC.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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